Cas no 1521597-53-4 ((3-bromo-2-methylphenyl)methanesulfonyl chloride)

• Product Name: (3-bromo-2-methylphenyl)methanesulfonyl chloride
• CAS No: 1521597-53-4
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• MDL: MFCD26064637
• CID: 4603823
• PubChem ID: 83746447
• Update Time: 2025-06-09

(3-bromo-2-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-2-methylphenyl)methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 3-bromo-2-methyl-

• MDL： MFCD26064637
• Inchi： 1S/C8H8BrClO2S/c1-6-7(5-13(10,11)12)3-2-4-8(6)9/h2-4H,5H2,1H3
• InChI Key： RNTNWWLEVXOQAP-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC(Br)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (3-bromo-2-methylphenyl)methanesulfonyl chloride

Introduction to (3-Bromo-2-Methylphenyl)methanesulfonyl Chloride (CAS No. 1521597-53-4)

(3-Bromo-2-methylphenyl)methanesulfonyl chloride (CAS No. 1521597-53-4) is a versatile and important organic compound in the field of medicinal chemistry and chemical synthesis. This compound is a sulfonyl chloride derivative, characterized by its unique functional groups that make it a valuable reagent in various synthetic transformations. The presence of a bromo group and a methyl group on the phenyl ring, along with the sulfonyl chloride functionality, imparts specific reactivity and selectivity properties that are highly sought after in the design and synthesis of complex molecules.

The (3-bromo-2-methylphenyl)methanesulfonyl chloride is primarily used as an electrophilic reagent in organic synthesis, particularly in the formation of sulfonamides and sulfonate esters. These derivatives are crucial intermediates in the development of pharmaceuticals, agrochemicals, and other fine chemicals. The compound's ability to undergo nucleophilic substitution reactions makes it an essential tool for chemists working on the synthesis of bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (3-bromo-2-methylphenyl)methanesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated the use of this compound in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The bromo group on the phenyl ring was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

In addition to its applications in medicinal chemistry, (3-bromo-2-methylphenyl)methanesulfonyl chloride has also been utilized in the development of advanced materials. Research conducted at the University of California, Berkeley (2021) explored the use of this compound as a building block for designing polymers with enhanced mechanical and thermal properties. The unique combination of functional groups in (3-bromo-2-methylphenyl)methanesulfonyl chloride allows for precise control over polymer architecture, making it a promising candidate for applications in materials science.

The synthetic versatility of (3-bromo-2-methylphenyl)methanesulfonyl chloride is further exemplified by its role in catalytic reactions. A recent study published in Angewandte Chemie (2021) reported the use of this compound as a key intermediate in palladium-catalyzed cross-coupling reactions. The bromo group serves as an excellent leaving group, facilitating efficient coupling with various nucleophiles to form complex molecular structures. This application has significant implications for the rapid and scalable synthesis of pharmaceuticals and other high-value chemicals.

From a safety perspective, it is important to handle (3-bromo-2-methylphenyl)methanesulfonyl chloride with care due to its reactivity and potential hazards associated with sulfonyl chlorides. Proper personal protective equipment (PPE) should be used, and reactions involving this compound should be conducted under well-controlled conditions to ensure safety and environmental compliance.

In conclusion, (3-bromo-2-methylphenyl)methanesulfonyl chloride (CAS No. 1521597-53-4) is a multifaceted compound with wide-ranging applications in medicinal chemistry, materials science, and catalysis. Its unique chemical properties make it an indispensable reagent for researchers and chemists working on innovative projects aimed at advancing human health and technological progress. As research continues to uncover new uses for this compound, its importance in various scientific disciplines is likely to grow even further.